Cas no 100727-07-9 (4-(phenylamino)benzaldehyde)

4-(Phenylamino)benzaldehyde is a versatile aromatic aldehyde compound characterized by the presence of a phenylamino substituent at the para position of the benzaldehyde core. This structural feature enhances its utility as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and advanced materials. The compound's aldehyde group offers reactivity for condensation and nucleophilic addition reactions, while the phenylamino moiety contributes to electron-rich properties, facilitating further functionalization. Its well-defined molecular structure ensures consistent performance in research and industrial applications. High purity grades are available to meet stringent requirements in synthetic chemistry. Proper handling and storage under inert conditions are recommended to maintain stability.
4-(phenylamino)benzaldehyde structure
4-(phenylamino)benzaldehyde structure
Product Name:4-(phenylamino)benzaldehyde
CAS No:100727-07-9
MF:C13H11NO
MW:197.232543230057
MDL:MFCD03950803
CID:1127111
PubChem ID:2396509
Update Time:2025-06-07

4-(phenylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(phenylamino)-
    • 4-(phenylamino)benzaldehyde
    • 4-Phenylaminobenzaldehyde
    • 4-PHENYLAMINOBENZALD
    • 4-(Phenylamino)Benzaldehyde(WXC00744)
    • DTXSID40368479
    • AS-40932
    • W-204387
    • SCHEMBL510414
    • XXWHZIJHYNPASE-UHFFFAOYSA-N
    • MFCD03950803
    • 4-anilinobenzaldehyde
    • 100727-07-9
    • Z56862353
    • 4-(n-phenylamino)benzaldehyde
    • AKOS006243100
    • 4-phenylamino-benzaldehyde
    • EN300-08045
    • CS-0046852
    • DA-16429
    • SY068862
    • MDL: MFCD03950803
    • Inchi: 1S/C13H11NO/c15-10-11-6-8-13(9-7-11)14-12-4-2-1-3-5-12/h1-10,14H
    • InChI Key: XXWHZIJHYNPASE-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

4-(phenylamino)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SQ499-200mg
4-(phenylamino)benzaldehyde
100727-07-9 95+%
200mg
¥229.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SQ499-1g
4-(phenylamino)benzaldehyde
100727-07-9 95+%
1g
¥865.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SQ499-50mg
4-(phenylamino)benzaldehyde
100727-07-9 95+%
50mg
¥122.0 2022-09-28
TRC
P399725-2.5mg
4-(Phenylamino)benzaldehyde
100727-07-9
2.5mg
$ 70.00 2022-06-03
TRC
P399725-5mg
4-(Phenylamino)benzaldehyde
100727-07-9
5mg
$ 95.00 2022-06-03
TRC
P399725-25mg
4-(Phenylamino)benzaldehyde
100727-07-9
25mg
$ 340.00 2022-06-03
abcr
AB513689-1 g
4-(Phenylamino)benzaldehyde, 95%; .
100727-07-9 95%
1g
€204.60 2023-04-18
abcr
AB513689-5 g
4-(Phenylamino)benzaldehyde, 95%; .
100727-07-9 95%
5g
€508.70 2023-04-18
eNovation Chemicals LLC
Y1109283-1g
4-(Phenylamino)benzaldehyde
100727-07-9 95%
1g
$285 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SQ499-200mg
4-(phenylamino)benzaldehyde
100727-07-9 95+%
200mg
¥229.0 2023-04-08
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